Cas no 21698-40-8 ((3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one)
(3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one Chemical and Physical Properties
Names and Identifiers
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- (3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one
- (3S,3aS,8aR)-3-Hydroxy-5-isopropylidene-3,8-dimethyl-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one
- 6(1H)-azulenone, 2,3,3a,7,8,8a-hexahydro-1-hydroxy-1,4-dimethyl-7-(1-methylethylidene)-, (1S,3aR,8aS)-
- (3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-propan-2-ylidene-2,3a,4,8a-tetrahydro-1H-azulen-6-one
- Procurcumenol
- RHBOHEXDGUVIIY-WHOFXGATSA
- 3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-1,2,3,3a,4,5,6,8a-octahydroazulen-6-one
- 3-hydroxy-3,8-dimethyl-5-propan-2-ylidene-2,3a,4,8a-tetrahydro-1H-azulen-6-one
- NCGC00385860-01
- NCGC00385860-01_C15H22O2_3-Hydroxy-5-isopropylidene-3,8-dimethyl-2,3,3a,4,5,8a-hexahydro-6(1H)-azulenone
- CHEBI:181707
- BDBM50429858
- 3-Hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one
- FS-7871
- (1R)-2,3,3a
- RHBOHEXDGUVIIY-WHOFXGATSA-
- CS-0086608
- HY-124474
- AKOS040760648
- DTXSID80944312
- Guaia-7(11),9-dien-8-one, 4-hydroxy-
- (1S,3aR,8aS)-2,3,3a,7,8,8a-Hexahydro-1-hydroxy-1,4-dimethyl-7-(1-methylethylidene)-6(1H)-azulenone
- (3S, 3aS, 8aR)-3-hydroxy-3, 8-dimethyl-5-propan-2-ylidene-2, 3a, 4, 8a-tetrahydro-1H-azulen-6-one
- CHEBI:168250
- A,7,8,8a
- InChI=1/C15H22O2/c1-9(2)12-8-13-11(5-6-15(13,4)17)10(3)7-14(12)16/h7,11,13,17H,5-6,8H2,1-4H3/t11-,13-,15-/m0/s1
- A-hydroxy-1,4-dimethyl-7-(1-methylethylidene)azulen-6(1H)-one
- CHEMBL2332430
- 21698-40-8
- SCHEMBL3297651
- (1S,3aR,8aS)-1-hydroxy-1,4-dimethyl-7-propan-2-ylidene-3,3a,8,8a-tetrahydro-2H-azulen-6-one
- (3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-1,2,3,3a,4,5,6,8a-octahydroazulen-6-one
- A-Hexahydro-1
- C46YDH55ZN
- DA-77077
- (1S,3AR,8AS)-1-HYDROXY-1,4-DIMETHYL-7-(PROPAN-2-YLIDENE)-3,3A,8,8A-TETRAHYDRO-2H-AZULEN-6-ONE
- (1R)-2,3,3aalpha,7,8,8aalpha-Hexahydro-1alpha-hydroxy-1,4-dimethyl-7-(1-methylethylidene)azulen-6(1H)-one
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- Inchi: 1S/C15H22O2/c1-9(2)12-8-13-11(5-6-15(13,4)17)10(3)7-14(12)16/h7,11,13,17H,5-6,8H2,1-4H3/t11-,13-,15-/m0/s1
- InChI Key: RHBOHEXDGUVIIY-WHOFXGATSA-N
- SMILES: O[C@@]1(C)CC[C@H]2C(C)=CC(/C(=C(\C)/C)/C[C@H]12)=O
Computed Properties
- Exact Mass: 234.16200
- Monoisotopic Mass: 234.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.0±0.1 g/cm3
- Boiling Point: 360.1±41.0 °C at 760 mmHg
- Flash Point: 153.6±20.2 °C
- PSA: 37.30000
- LogP: 3.01910
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
(3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
(3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2102-1 mg |
Procurcumenol |
21698-40-8 | 1mg |
¥1905.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P82630-5mg |
(3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-propan-2-ylidene-2,3a,4,8a-tetrahydro-1H-azulen-6-one |
21698-40-8 | 5mg |
¥2948.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN2102-5 mg |
Procurcumenol |
21698-40-8 | 98% | 5mg |
¥ 3,230 | 2023-07-10 | |
| TargetMol Chemicals | TN2102-1 mL * 10 mM (in DMSO) |
Procurcumenol |
21698-40-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3330 | 2023-09-15 | |
| TargetMol Chemicals | TN2102-5mg |
Procurcumenol |
21698-40-8 | 5mg |
¥ 3230 | 2024-07-19 | ||
| A2B Chem LLC | AD26317-5mg |
(1S,3aR,8aS)-1-hydroxy-1,4-dimethyl-7-propan-2-ylidene-3,3a,8,8a-tetrahydro-2H-azulen-6-one |
21698-40-8 | 95.0% | 5mg |
$635.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2102-1 ml * 10 mm |
Procurcumenol |
21698-40-8 | 1 ml * 10 mm |
¥ 3330 | 2024-07-19 |
(3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one Related Literature
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Li-Sha Zhang,Sheng-Nan Shen,Yu-Li Gao,Shui-Yang Shi,Chang-Xin Zhou,Jian-Xia Mo,You-Kai Xu,Li-Gen Lin,Li-She Gan Food Funct. 2019 10 1288
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Braulio M. Fraga Nat. Prod. Rep. 2002 19 650
Additional information on (3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one
Comprehensive Guide to (3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one (CAS No. 21698-40-8)
The compound (3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one, with CAS No. 21698-40-8, is a fascinating molecule in the realm of organic chemistry. Known for its complex structure and potential applications, this compound has garnered attention in various scientific and industrial fields. Its unique hexahydroazulenone backbone and functional groups make it a subject of interest for researchers exploring natural product synthesis, pharmaceutical intermediates, and flavor and fragrance chemistry.
One of the most intriguing aspects of (3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one is its structural resemblance to certain sesquiterpenoids, which are widely studied for their biological activities. This connection has led to investigations into its potential as a bioactive compound or as a building block for more complex molecules. The presence of both hydroxy and ketone functional groups in its structure further enhances its reactivity and versatility in chemical transformations.
In recent years, the demand for specialty chemicals like CAS No. 21698-40-8 has increased, particularly in the flavor and fragrance industry. The compound's unique molecular framework may contribute to novel olfactory profiles, making it valuable for creating new scent molecules. Additionally, its potential applications in green chemistry processes align with current trends toward sustainable and environmentally friendly chemical production.
From a synthetic chemistry perspective, (3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one presents interesting challenges and opportunities. The stereochemistry at multiple centers (3S, 3aS, 8aR) makes its synthesis particularly demanding, requiring sophisticated asymmetric synthesis techniques. This complexity has made it a popular target for methodology development in organic synthesis, with researchers exploring various routes to its efficient preparation.
The compound's stability and solubility characteristics are also noteworthy. While specific data may vary depending on conditions, its hydroxy-ketone structure suggests moderate polarity, which could influence its behavior in different solvent systems. These properties are crucial considerations for researchers working with this molecule in laboratory or industrial settings.
In the context of current research trends, CAS No. 21698-40-8 has appeared in studies exploring terpene-derived compounds and their potential applications. The growing interest in natural product-inspired synthesis has brought renewed attention to such molecules, as scientists seek to understand and replicate nature's synthetic strategies. This aligns with broader movements in chemistry toward biomimetic synthesis and sustainable chemical production.
Quality control and analytical characterization of (3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one typically involve advanced techniques such as NMR spectroscopy, mass spectrometry, and chiral HPLC. These methods are essential for verifying the compound's identity, purity, and stereochemical integrity, especially given its complex structure and multiple stereocenters.
Looking to the future, CAS No. 21698-40-8 may find expanded applications as research continues to uncover its properties and potential. The compound's unique structural features position it as a valuable tool for chemical biology studies, medicinal chemistry research, and material science applications. Its versatility makes it a molecule worth watching in the evolving landscape of specialty chemicals and fine chemical synthesis.
For researchers and industry professionals seeking information about (3S,3aS,8aR)-3-hydroxy-3,8-dimethyl-5-(propan-2-ylidene)-2,3,3a,4,5,8a-hexahydroazulen-6(1H)-one, it's important to consult reliable sources and suppliers who can provide detailed specifications, including purity levels, stereochemical purity, and appropriate storage conditions. As with any specialized chemical compound, proper handling procedures and safety precautions should always be followed in accordance with relevant guidelines and regulations.
The study of complex molecules like CAS No. 21698-40-8 exemplifies the exciting frontier of modern organic chemistry. As synthetic methods advance and analytical techniques become more sophisticated, our understanding and utilization of such compounds will undoubtedly expand, opening new possibilities in various scientific and industrial applications.
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